4-Methyl-1,2-oxathiolane 2,2-dioxide

• IUPAC Name: 4-methyloxathiolane 2,2-dioxide
• InChI: InChI=1S/C4H8O3S/c1-4-2-7-8(5,6)3-4/h4H,2-3H2,1H3
• InChI Key: KZDZUPGTYYIAAV-UHFFFAOYSA-N
• Canonical SMILES: CC1COS(=O)(=O)C1
• Molecular Formula: C4H8O3S
• DSSTOX Substance ID: DTXSID20286864
• Molecular Weight: 136.17 g/mol
• CAS RN: 15606-89-0

Description

4-Methyl-1,2-oxathiolane 2,2-dioxide is a chemical compound with the molecular formula C3H6O3S. It is also known by other names such as γ-Propane sultone and Propane sultone.

Synthesis Analysis

The synthesis of this compound involves the reaction of isoprene with the SO3-DMF complex which yields isoprene δ-sultone. The addition of bromine to this product gives a dibromo product, and successive treatment of this product with triethylamine in benzene and with triethylamine in the presence of silver tetrafluoroborate results in 4-methyl-1,2-oxathiin 2,2-dioxide.

Molecular Structure Analysis

The molecular structure of this compound can be represented by the InChI string: InChI=1S/C3H6O3S/c4-7(5)3-1-2-6-7/h1-3H2. The 3D structure of the molecule can be viewed using Java or Javascript.

Scientific Research Applications

Chemical Synthesis and Heterocyclic Compounds

• 4-Methyl-1,2-oxathiolane 2,2-dioxide has been used in the synthesis of heterocyclic compounds. For example, chloroformylation led to the formation of cyclic β-chloro-vinylaldehyde, which further reacted with various amines to produce different heterocycles (Tian & Liu, 2005).

Pharmacological Research

• In pharmacological research, derivatives of oxathiolane, a closely related compound, have been synthesized and found to be potent muscarinic antagonists, demonstrating potential for medical applications (Dei et al., 2008).

Materials Chemistry

• The oxathiine 2,2-dioxide scaffold, including variants like 1,2-oxathiine 2,2-dioxide, is utilized in materials chemistry. It exhibits efficient P-type photochromism, a property useful in developing photoresponsive materials (Aiken et al., 2019).

Electropolymerization and Polymer Chemistry

• The compound plays a role in electropolymerization and polymer chemistry. For instance, trifluoromethyl containing 1,4-oxathiolanes are synthesized from oxathiolanes, demonstrating its utility in creating specialized polymer structures (Zhu, Xing & Zhu, 2006).

Battery Technology

• 1,3,2-Dioxathiolane-2,2-dioxide, a similar compound, is investigated as a co-solvent for electrolytes in lithium-ion batteries. Its addition helps form effective and stable solid electrolyte interfaces, improving battery performance (Janssen et al., 2014).

Antiviral Research

• Certain derivatives of 1,2-oxathiole-2,2-dioxide have shown selective inhibitory activity against human cytomegalovirus and varicella zoster virus, highlighting its potential in antiviral therapy (De Castro et al., 2009).

Asymmetric Synthesis

• The enantiomers of oxathiolane dioxides have been utilized in the asymmetric alkylation of oxazinone-derived glycine equivalents, demonstrating their value in asymmetric synthesis and potential in pharmaceutical chemistry (Jakubowska et al., 2015).

Safety and Hazards

When handling 4-Methyl-1,2-oxathiolane 2,2-dioxide, it is recommended to avoid breathing mist, gas, or vapours and avoid contact with skin and eyes. Use personal protective equipment, wear chemical impermeable gloves, ensure adequate ventilation, remove all sources of ignition, evacuate personnel to safe areas, and keep people away from and upwind of spill/leak.